Cas no 1167056-67-8 (2-Amino-4-bromo-6-nitrobenzoic acid)

• Product Name: 2-Amino-4-bromo-6-nitrobenzoic acid
• CAS No: 1167056-67-8
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 1089602
• PubChem ID: 53399517
• Update Time: 2025-04-20

2-Amino-4-bromo-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-nitrobenzoic acid
• 2-Amino-4-bromo-6-nitrobenzoicacid
• AKOS022172979
• 1167056-67-8
• Benzoic acid, 2-amino-4-bromo-6-nitro-
• A893518
• DTXSID10694636
• DB-181984
• F85680
• SCHEMBL25863193

• Inchi： 1S/C7H5BrN2O4/c8-3-1-4(9)6(7(11)12)5(2-3)10(13)14/h1-2H,9H2,(H,11,12)
• InChI Key： LVSDQVYGRCBVCK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 259.94327g/mol
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų